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Compound of Interest

Compound Name: TMPyP4 tosylate

Cat. No.: B15603918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TMPyP4 tosylate, also known as meso-tetrakis(N-methyl-4-pyridyl)porphine tetratosylate, is a

cationic porphyrin that functions as a G-quadruplex stabilizer and telomerase inhibitor.[1][2][3]

Its ability to bind to and stabilize G-quadruplex DNA structures makes it a valuable tool in

cancer research and drug development.[1][2][3] Proper handling, dissolution, and storage of

TMPyP4 tosylate are crucial for maintaining its integrity and ensuring reproducible

experimental results. This document provides a detailed protocol for the dissolution and

storage of TMPyP4 tosylate.

Chemical Properties
Property Value Reference

CAS Number 36951-72-1 [1][4]

Molecular Formula C₇₂H₆₆N₈O₁₂S₄ [1][3]

Molecular Weight 1363.6 g/mol [1][3][4]

Appearance
Dark red to dark purple to dark

blue crystalline solid
[5]

Purity >94% [1][6]
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Solubility Data
TMPyP4 tosylate is soluble in aqueous solutions. The solubility can be influenced by the

solvent, pH, and temperature.

Solvent Concentration Notes Reference

Water up to 100 mM [1][6]

Water up to 50 mM [3][5]

Water 5 mg/mL

Solubility can be

enhanced with

sonication and heating

to 60°C.

[7]

PBS (pH 7.2) approx. 10 mg/mL [4]

Experimental Protocols
Materials

TMPyP4 tosylate solid

Sterile, nuclease-free water or desired aqueous buffer (e.g., PBS, pH 7.2)

Sterile, polypropylene microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Water bath or heating block (optional)

Calibrated pipettes and sterile, filter-barrier pipette tips

Protocol for Dissolving TMPyP4 Tosylate
Equilibrate: Allow the vial of solid TMPyP4 tosylate to equilibrate to room temperature

before opening to prevent condensation.
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Weighing: In a suitable weighing vessel, carefully weigh the desired amount of TMPyP4
tosylate. Due to its photosensitivity, it is advisable to perform this step in a dimly lit area.

Dissolution:

Transfer the weighed solid to a sterile polypropylene tube.

Add the appropriate volume of sterile, nuclease-free water or buffer to achieve the desired

concentration.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Enhancing Solubility (if necessary): If the compound does not fully dissolve, the following

steps can be taken:

Sonication: Place the tube in a sonicator bath for 5-10 minutes.

Heating: Gently warm the solution in a water bath or heating block at a temperature not

exceeding 60°C.[7]

After sonication or heating, vortex the solution again to ensure homogeneity.

Sterilization (Optional): If a sterile solution is required for cell culture experiments, filter the

solution through a 0.22 µm syringe filter.

Storage and Stability
Proper storage is critical to prevent degradation of TMPyP4 tosylate. The solid form is more

stable than solutions.

Storage of Solid TMPyP4 Tosylate
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Storage Condition Duration Notes Reference

-20°C ≥ 4 years
Store in a dark, dry

place.
[4]

2-8°C Not specified

Store in a dark place

under an inert

atmosphere.

[5]

Storage of TMPyP4 Tosylate Solutions
Aqueous solutions of TMPyP4 tosylate are not recommended for long-term storage.[8] For

short-term storage, it is crucial to protect the solution from light.

Storage Condition Duration Notes Reference

-80°C up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

[7]

-20°C up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

[7][9]

Aqueous Solution
Not recommended for

more than one day
[4]

Visualized Workflows
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Workflow for Dissolving TMPyP4 Tosylate

Preparation

Dissolution

Optional Enhancement

Final Steps

Start

Equilibrate solid to room temperature

Weigh desired amount

Transfer solid to sterile tube

Add solvent (water or buffer)

Vortex thoroughly

Check for complete dissolution

Sonicate for 5-10 min

Not Fully Dissolved

Solution ready for use

Fully Dissolved

Warm to 60°C

Vortex again

Sterile filter (0.22 µm) if needed

Click to download full resolution via product page

Caption: A step-by-step workflow for the dissolution of TMPyP4 tosylate.
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Storage Guidelines for TMPyP4 Tosylate

Solid Form

Solution Form

TMPyP4 Tosylate (Solid)

-20°C for >= 4 years
(Dark, Dry)

2-8°C
(Dark, Inert Atmosphere) TMPyP4 Tosylate (Solution)

-80°C for up to 6 months
(Aliquot, Protect from light)

-20°C for up to 1 month
(Aliquot, Protect from light)

Aqueous solution not recommended
for > 1 day

Click to download full resolution via product page

Caption: Recommended storage conditions for solid and solution forms of TMPyP4 tosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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